Cas no 2021657-25-8 (3-amino-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propan-1-ol)

• Product Name: 3-amino-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propan-1-ol
• CAS No: 2021657-25-8
• MF: C₇H₁₂BrN₃O
• MW: 234.093680381775
• CID: 6073239
• PubChem ID: 165698211
• Update Time: 2025-10-31

3-amino-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propan-1-ol
• 2021657-25-8
• EN300-1921425

• Inchi： 1S/C7H12BrN3O/c1-11-6(4-7(8)10-11)5(9)2-3-12/h4-5,12H,2-3,9H2,1H3
• InChI Key： QTDDAIPICIOEMA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(CCO)N)N(C)N=1

Computed Properties

• Exact Mass: 233.01637g/mol
• Monoisotopic Mass: 233.01637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 64.1Ų

Additional information on 3-amino-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propan-1-ol

Chemical Profile of 3-amino-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propan-1-ol (CAS No. 2021657-25-8)

3-amino-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propan-1-ol (CAS No. 2021657-25-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a unique structural motif combining an amino group, a propanol side chain, and a brominated pyrazole ring, presents a promising scaffold for the development of novel bioactive molecules.

The molecular structure of 3-amino-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propan-1-ol consists of a central propanediol backbone substituted with an amino group at the third carbon and a brominated pyrazole ring attached to the same carbon. The presence of the bromine atom in the pyrazole moiety enhances the compound's reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the methyl group on the pyrazole ring contributes to steric hindrance, which can influence binding interactions with biological targets.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in medicinal chemistry. Pyrazole derivatives, in particular, have been extensively studied due to their diverse biological activities. The brominated pyrazole moiety in 3-amino-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propan-1-ol has been shown to improve metabolic stability and binding affinity in several pharmacophore models. This has led to its exploration as a key component in the synthesis of potential therapeutic agents.

One of the most compelling aspects of 3-amino-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propan-1-ol is its versatility as a building block for more complex molecules. The compound's dual functionality—combining both an amino group and an alcohol group—allows for further derivatization through various chemical reactions such as condensation, alkylation, and oxidation. These modifications can lead to the development of novel compounds with tailored biological properties.

In the context of current research, 3-amino-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propan-1-ol has been investigated for its potential applications in anti-inflammatory and anticancer therapies. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, the brominated pyrazole moiety has shown promise in disrupting cancer cell proliferation by interfering with essential signaling pathways.

The synthesis of 3-amino-3-(3-bromo-methyl-lH-pyrazol-lS-yI)-propa-n-l-alcohol involves multi-step organic transformations that require precise control over reaction conditions. Key steps include bromination of the pyrazole ring, protection-deprotection strategies for the amino group, and selective functionalization of the propanol side chain. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to enhance yield and purity.

The pharmacokinetic profile of CAS No 2021657258 is another critical consideration in its development as a drug candidate. Studies indicate that derivatives of this compound exhibit moderate solubility in water and favorable bioavailability when administered orally or intravenously. This makes it a promising candidate for further preclinical testing to evaluate its therapeutic efficacy and safety profile.

Recent publications have also explored the use of computational modeling to predict the binding interactions between 3-amino-l-(l-bromo-l-methyl-IH-pyrazoIe-SvII)-propa-n-l-alcohol and biological targets such as enzymes and receptors. These studies have provided valuable insights into optimizing its structure for improved binding affinity and selectivity. By leveraging computational tools alongside experimental data, researchers can accelerate the discovery process and identify lead compounds for further development.

The industrial significance of CAS No 2021657258 cannot be overstated. Its role as a versatile intermediate in pharmaceutical synthesis underscores its importance in drug development pipelines worldwide. As demand for innovative therapeutic solutions grows, compounds like CAS No 2021657258 will continue to play a crucial role in bridging the gap between laboratory research and clinical application.

In conclusion, CAS No 2021657258 represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules with significant therapeutic potential. Its unique combination of functional groups and reactivity makes it an invaluable asset in medicinal chemistry research. As further studies are conducted into its biological activities and pharmacokinetic properties, CAS No 2021657258 is poised to contribute significantly to advancements in drug discovery and development.